Cas no 89711-23-9 (Phenol, 3-ethyl-6-hexyl-5-methoxy-2,4-dimethyl-)

• Product Name: Phenol, 3-ethyl-6-hexyl-5-methoxy-2,4-dimethyl-
• CAS No: 89711-23-9
• MF: C₁₇H₂₈O₂
• MW: 264.403025627136
• CID: 591786
• PubChem ID: 71325774
• Update Time: 2025-04-19

Phenol, 3-ethyl-6-hexyl-5-methoxy-2,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Phenol, 3-ethyl-6-hexyl-5-methoxy-2,4-dimethyl-
• 5-ethyl-2-hexyl-3-methoxy-4,6-dimethylphenol
• DTXSID90755052
• 89711-23-9
• 3-ETHYL-6-HEXYL-5-METHOXY-2,4-DIMETHYLPHENOL

• Inchi： 1S/C17H28O2/c1-6-8-9-10-11-15-16(18)12(3)14(7-2)13(4)17(15)19-5/h18H,6-11H2,1-5H3
• InChI Key： NXXDVMWPAPITMC-UHFFFAOYSA-N
• SMILES： O(C)C1C(C)=C(CC)C(C)=C(C=1CCCCCC)O

Computed Properties

• Exact Mass: 264.208930132g/mol
• Monoisotopic Mass: 264.208930132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 29.5Ų